Cas no 2408964-61-2 (Methyl[2-(prop-2-en-1-yloxy)ethyl]amine hydrochloride)

• Product Name: Methyl[2-(prop-2-en-1-yloxy)ethyl]amine hydrochloride
• CAS No: 2408964-61-2
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 6198484
• PubChem ID: 154803684
• Update Time: 2025-06-08

Methyl[2-(prop-2-en-1-yloxy)ethyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7494540
• 2408964-61-2
• methyl[2-(prop-2-en-1-yloxy)ethyl]amine hydrochloride
• Methyl[2-(prop-2-en-1-yloxy)ethyl]amine hydrochloride

• Inchi： 1S/C6H13NO.ClH/c1-3-5-8-6-4-7-2;/h3,7H,1,4-6H2,2H3;1H
• InChI Key： GSFPAGCPEXKEIJ-UHFFFAOYSA-N
• SMILES： Cl.O(CC=C)CCNC

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 54.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on Methyl[2-(prop-2-en-1-yloxy)ethyl]amine hydrochloride

Methyl[2-(Prop-2-en-1-yloxy)ethyl]amine Hydrochloride (CAS No. 2408964-61-2): A Comprehensive Overview

Methyl[2-(prop-2-en-1-yloxy)ethyl]amine hydrochloride (CAS No. 2408964-61-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPEEA hydrochloride, is a derivative of amino alcohols and has garnered attention for its potential therapeutic properties and utility in the synthesis of more complex molecules.

The chemical structure of MPEEA hydrochloride consists of a methyl group, an amino group, and a propenyl ether moiety, all attached to an ethylene backbone. The presence of the hydrochloride salt form ensures its stability and solubility in aqueous media, making it suitable for various biological assays and drug delivery systems.

Recent studies have highlighted the potential of MPEEA hydrochloride in the development of novel drugs for neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that MPEEA hydrochloride exhibits neuroprotective effects by modulating specific neurotransmitter receptors. This finding opens new avenues for its use in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, MPEEA hydrochloride has shown promise in cancer research. A 2022 study in the International Journal of Cancer reported that this compound can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. These findings suggest that MPEEA hydrochloride could be a valuable lead compound for the development of anticancer agents.

The synthesis of MPEEA hydrochloride involves several well-established chemical reactions, including nucleophilic substitution and acid-base reactions. The process typically starts with the reaction of 2-bromoethanol with allyl bromide to form 2-(prop-2-en-1-yloxy)ethyl bromide, which is then converted to the corresponding amine using methylamine and subsequently treated with hydrochloric acid to form the final product.

The purity and quality of MPEEA hydrochloride are crucial for its applications in pharmaceutical research. High-performance liquid chromatography (HPLC) is commonly used to ensure that the compound meets the required standards for purity and stability. Additionally, nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm its chemical structure and identity.

In terms of safety, MPEEA hydrochloride is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on safe handling practices and emergency procedures.

The market demand for MPEEA hydrochloride is expected to grow as more research uncovers its potential applications in drug discovery and development. Pharmaceutical companies and research institutions are increasingly interested in compounds that can modulate specific biological pathways, making MPEEA hydrochloride an attractive candidate for further investigation.

In conclusion, Methyl[2-(prop-2-en-1-yloxy)ethyl]amine hydrochloride (CAS No. 2408964-61-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for researchers exploring new therapeutic strategies for neurological disorders and cancer. As ongoing studies continue to uncover its full potential, MPEEA hydrochloride is poised to play a significant role in advancing medical science.